3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-benzyl-5-methyl-2,4-dioxo-N-[4-(trifluoromethoxy)phenyl]-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C22H17F3N4O4/c1-28-12-16(19(30)26-14-7-9-15(10-8-14)33-22(23,24)25)17-18(28)20(31)29(21(32)27-17)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,26,30)(H,27,32)
• InChI Key: YWVWUCANYPGIDS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C22H17F3N4O4
• Molecular Weight: 458.4 g/mol
• CAS No.: 921807-92-3

Description

The compound “3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name, but without specific resources, it’s challenging to provide a detailed structural analysis.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from visnagenone and khellinone, including thiazolopyrimidines, have been synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, showing potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Research on tetrahydrobenzo[b]thiophene derivatives under microwave irradiation has led to the development of novel tetrahydrobenzothienopyrimidine derivatives, indicating the potential for chemical innovation and pharmaceutical application (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).

Molecular Design and Chemical Synthesis

• A study on the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides showcases advanced methodologies for designing and synthesizing pyrazolo[1,5-a]pyrimidine derivatives, relevant for medicinal chemistry and drug design (Drev et al., 2014).

Structural Analysis and Property Studies

• Research on thiazolo[3,2-a]pyrimidines has provided insights into their structural modifications, supramolecular aggregation, and conformational features, contributing to the understanding of their chemical and physical properties (Nagarajaiah & Begum, 2014).

Anticancer and Anti-inflammatory Agents

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the therapeutic potential of pyrazolopyrimidine frameworks in treating cancer and inflammation (Rahmouni et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources.